Cas no 89009-77-8 (1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)-)

1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)- structure
89009-77-8 structure
Product Name:1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)-
CAS No:89009-77-8
MF:C12H25N3O
MW:227.34640288353
CID:616135
PubChem ID:71321409
Update Time:2025-04-19

1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

    • 1H-1,4-Diazepine-1-propanamide, hexahydro-N-(2-methylpropyl)-
    • 3-(1,4-diazepan-1-yl)-N-(2-methylpropyl)propanamide
    • 89009-77-8
    • DTXSID90751231
    • Inchi: 1S/C12H25N3O/c1-11(2)10-14-12(16)4-8-15-7-3-5-13-6-9-15/h11,13H,3-10H2,1-2H3,(H,14,16)
    • InChI Key: PHLAZXMPQFLVLM-UHFFFAOYSA-N
    • SMILES: O=C(CCN1CCNCCC1)NCC(C)C

Computed Properties

  • Exact Mass: 227.199762429g/mol
  • Monoisotopic Mass: 227.199762429g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 206
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 44.4Ų
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